Cas no 796098-78-7 (1-(2-Bromoethoxy)-2-chloro-4-methylbenzene)

1-(2-Bromoethoxy)-2-chloro-4-methylbenzene structure
796098-78-7 structure
Product Name:1-(2-Bromoethoxy)-2-chloro-4-methylbenzene
CAS No:796098-78-7
MF:C9H10BrClO
MW:249.532101154327
CID:871006
PubChem ID:28065379
Update Time:2025-04-19

1-(2-Bromoethoxy)-2-chloro-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Bromoethoxy)-2-chloro-4-methylbenzene
    • 1-(2-bromoethoxy)-2-chloro-4-methylbenzene(SALTDATA: FREE)
    • 796098-78-7
    • DTXSID90651060
    • AKOS011965378
    • SCHEMBL2005192
    • 1-(2-bromo-ethoxy)-2-chloro-4-methyl-benzene
    • CHEMBRDG-BB 5731243
    • SHPHWNDJPSTHTL-UHFFFAOYSA-N
    • MDL: MFCD02030839
    • Inchi: 1S/C9H10BrClO/c1-7-2-3-9(8(11)6-7)12-5-4-10/h2-3,6H,4-5H2,1H3
    • InChI Key: SHPHWNDJPSTHTL-UHFFFAOYSA-N
    • SMILES: BrCCOC1C=CC(C)=CC=1Cl

Computed Properties

  • Exact Mass: 247.96000
  • Monoisotopic Mass: 247.96036g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23000
  • LogP: 3.42210
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